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Compound of Interest

Compound Name: SHP389

Cat. No.: B8143749

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of SHP389, a potent and selective allosteric SHP2 inhibitor, using dimethyl
sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for ensuring the
stability, and consistent performance of the compound in downstream applications.

Compound Information

SHP389 is an allosteric inhibitor of Shp2 (PTPN11), a non-receptor protein tyrosine
phosphatase that plays a critical role in cell growth, differentiation, and survival through the
RAS-MAPK signaling pathway. Due to its role in various cancers, SHP2 is a significant target in
drug discovery.

Table 1: Chemical Properties of SHP389
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Property Value Reference
CAS Number 2235394-90-6 [11[21131[4][5]
Molecular Weight 484.98 g/mol [1][4]
Chemical Formula C23H20CINgO2 [1112]14]

Appearance

White to off-white solid

[4]115]

Purity

=298%

[1]

Solubility and Storage

Proper dissolution and storage are paramount to maintaining the integrity of the SHP389 stock

solution.

Table 2: Solubility and Recommended Storage Conditions

Parameter

Recommendation

Reference

Solvent

Dimethyl Sulfoxide (DMSO),

newly opened

[1]141[5]

Solubility in DMSO

100 mg/mL (206.19 mM)

[1]141[5]

Solid Compound Storage

-20°C, protected from light, for

up to 3 years

[4]115]

Stock Solution Storage

Aliquot and store at -80°C for
up to 6 months or -20°C for up
to 1 month. Avoid repeated

freeze-thaw cycles.

[4]1[5]

Note on DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The

presence of water can significantly impact the solubility of many compounds, including
SHP389. Therefore, it is highly recommended to use a fresh, unopened bottle of anhydrous or

molecular biology grade DMSO for preparing the stock solution.[1][4][5]
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Experimental Protocol: Preparation of a 10 mM
SHP389 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of SHP389.
Materials:

» SHP389 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

o Ultrasonic water bath
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Preparation

Weigh SHP389 Powder

Calculate required mass for desired concentratign and volume

Add Anhydrous DMSO

nsure appropriate volume of DMSO is add¢d

Briefly vortex to create a suspension

Ultrasonicate for Complete @

$onicate until solution is clear and all solid is dissolved

[

Storage
Y

Aliquot into Light-Protec@

abel aliquots clearly with compound name, concentration, and date

Store at -80°C or -20°C

i

Click to download full resolution via product page

Caption: SHP389 allosterically inhibits SHP2, thereby downregulating the RAS-MAPK signaling
cascade.
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By following these detailed application notes and protocols, researchers can ensure the
accurate and effective use of SHP389 in their studies, leading to reliable and reproducible
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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